Cas no 1369255-45-7 (5-(2-Cyano-4-formylphenoxy)nicotinonitrile)

• Product Name: 5-(2-Cyano-4-formylphenoxy)nicotinonitrile
• CAS No: 1369255-45-7
• MF: C₁₄H₇N₃O₂
• MW: 249.224282503128
• CID: 3167539
• PubChem ID: 84819786
• Update Time: 2025-05-20

5-(2-Cyano-4-formylphenoxy)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL875755
• 1369255-45-7
• 5-(2-Cyano-4-formylphenoxy)nicotinonitrile

• Inchi： 1S/C14H7N3O2/c15-5-11-4-13(8-17-7-11)19-14-2-1-10(9-18)3-12(14)6-16/h1-4,7-9H
• InChI Key： OVRKWGBQKLHFCM-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C#N)C=1)C1C=CC(C=O)=CC=1C#N

Computed Properties

• Exact Mass: 249.053826475Da
• Monoisotopic Mass: 249.053826475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.8Ų

Additional information on 5-(2-Cyano-4-formylphenoxy)nicotinonitrile

Introduction to 5-(2-Cyano-4-formylphenoxy)nicotinonitrile (CAS No. 1369255-45-7)

5-(2-Cyano-4-formylphenoxy)nicotinonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1369255-45-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 5-(2-Cyano-4-formylphenoxy)nicotinonitrile incorporates several key functional groups, including a cyano group, a formyl group, and a phenoxy moiety. These groups contribute to its unique chemical properties and potential interactions with biological targets. The presence of the cyano group (–CN) introduces a polar and electron-withdrawing character, while the formyl group (–CHO) serves as a reactive site for further chemical modifications. The phenoxy group (–O–C₆H₄–) provides a aromatic backbone that can enhance binding affinity to specific enzymes or receptors.

In recent years, there has been growing interest in developing novel compounds that modulate biological pathways associated with various diseases. 5-(2-Cyano-4-formylphenoxy)nicotinonitrile has been studied for its potential pharmacological effects, particularly in the context of anti-inflammatory, antioxidant, and antimicrobial applications. The compound's ability to interact with biological systems makes it an attractive scaffold for structure-activity relationship (SAR) studies, which are crucial for optimizing drug candidates.

One of the most compelling aspects of 5-(2-Cyano-4-formylphenoxy)nicotinonitrile is its versatility in chemical synthesis. The formyl group allows for condensation reactions with various nucleophiles, enabling the creation of more complex derivatives. Additionally, the cyano group can be reduced to an amine or converted into other functional groups, providing multiple avenues for medicinal chemistry modifications. These synthetic possibilities make it a valuable building block for designing next-generation therapeutics.

Recent research has highlighted the compound's potential in inhibiting certain enzymes implicated in inflammatory diseases. Studies have demonstrated that derivatives of 5-(2-Cyano-4-formylphenoxy)nicotinonitrile can modulate the activity of cyclooxygenase (COX) and lipoxygenase (LOX), enzymes known to play a role in the production of pro-inflammatory mediators. By targeting these pathways, the compound may offer therapeutic benefits in conditions such as arthritis, asthma, and other inflammatory disorders.

Moreover, the pharmacokinetic properties of 5-(2-Cyano-4-formylphenoxy)nicotinonitrile have been investigated to assess its suitability for clinical applications. Preliminary studies suggest that the compound exhibits reasonable solubility and stability, which are critical factors for drug formulation and delivery. Additionally, its metabolic profile has been analyzed to understand how it is processed within the body, providing insights into potential side effects and dosing regimens.

The synthesis of 5-(2-Cyano-4-formylphenoxy)nicotinonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by formylation and cyanation steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to enhance synthetic efficiency. These methodologies highlight the compound's importance as a target for synthetic chemists aiming to develop innovative pharmaceuticals.

In conclusion, 5-(2-Cyano-4-formylphenoxy)nicotinonitrile (CAS No. 1369255-45-7) represents a significant advancement in medicinal chemistry due to its structural complexity and biological potential. Its unique functional groups offer opportunities for designing novel therapeutic agents with broad applications in human health. As research continues to uncover new pharmacological targets and synthetic strategies, this compound is poised to play a crucial role in the development of next-generation drugs.